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Introduction
AMG-151, also known as ARRY-403, is an orally available, allosteric glucokinase (GK) activator

that has been investigated for the treatment of type 2 diabetes mellitus.[1] As an orally

administered drug, its ability to permeate the intestinal epithelium is a critical determinant of its

bioavailability and therapeutic efficacy. This document provides a detailed protocol for

assessing the cell permeability of AMG-151 using the Caco-2 cell permeability assay, which is

considered the gold standard for in vitro prediction of human oral drug absorption.[2]

Glucokinase plays a crucial role in glucose homeostasis, and its activation by AMG-151
enhances glucose uptake and insulin secretion.[3][4] Understanding the permeability

characteristics of AMG-151 is essential for its development as a therapeutic agent.

Signaling Pathway of Glucokinase Activation
The diagram below illustrates the simplified signaling pathway initiated by the activation of

glucokinase (GK) in a pancreatic β-cell, leading to insulin secretion. AMG-151 acts as an

allosteric activator of GK, enhancing its activity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1665974?utm_src=pdf-interest
https://www.benchchem.com/product/b1665974?utm_src=pdf-body
https://immunomart.com/product/amg151-hcl/
https://www.benchchem.com/product/b1665974?utm_src=pdf-body
https://www.merckmillipore.com/GE/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/in-vitro-permeability-assays
https://www.benchchem.com/product/b1665974?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26434934/
https://www.medchemexpress.com/amg-151.html
https://www.benchchem.com/product/b1665974?utm_src=pdf-body
https://www.benchchem.com/product/b1665974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glucokinase Activation Pathway
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Caco-2 Permeability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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